2-methyl-1-{[3-(1-pyrrolidinylcarbonyl)-1H-pyrazol-5-yl]methyl}-1H-benzimidazole

• IUPAC Name: [5-[(2-methylbenzimidazol-1-yl)methyl]-1H-pyrazol-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C17H19N5O/c1-12-18-14-6-2-3-7-16(14)22(12)11-13-10-15(20-19-13)17(23)21-8-4-5-9-21/h2-3,6-7,10H,4-5,8-9,11H2,1H3,(H,19,20)
• InChI Key: NXSSTYMKHIOQGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC3=CC(=NN3)C(=O)N4CCCC4
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

2-methyl-1-{[3-(1-pyrrolidinylcarbonyl)-1H-pyrazol-5-yl]methyl}-1H-benzimidazole is a chemical compound that is widely used in scientific research. It is a benzimidazole derivative that has shown potential in various fields of study, including cancer research, neuroscience, and drug discovery.

Mechanism of Action

The mechanism of action of 2-methyl-1-{[3-(1-pyrrolidinylcarbonyl)-1H-pyrazol-5-yl]methyl}-1H-benzimidazole is not fully understood. However, it has been suggested that it exerts its effects by interacting with various cellular pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the field of study. In cancer research, it has been found to induce apoptosis and inhibit the growth of cancer cells. In neuroscience, it has been shown to enhance memory and cognitive function. In drug discovery, it has been used as a scaffold for the development of new drugs.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-1-{[3-(1-pyrrolidinylcarbonyl)-1H-pyrazol-5-yl]methyl}-1H-benzimidazole in lab experiments is its versatility. It can be used in various fields of study, including cancer research, neuroscience, and drug discovery. However, one limitation is its cost. The compound is relatively expensive and may not be accessible to all researchers.

Future Directions

There are several future directions for the study of 2-methyl-1-{[3-(1-pyrrolidinylcarbonyl)-1H-pyrazol-5-yl]methyl}-1H-benzimidazole. One direction is the development of new drugs based on the compound's structure. Another direction is the investigation of its potential in other fields of study, such as immunology and infectious diseases. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential therapeutic applications.
In conclusion, this compound is a versatile and promising compound that has shown potential in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the compound's potential and to develop new drugs based on its structure.

Synthesis Methods

The synthesis of 2-methyl-1-{[3-(1-pyrrolidinylcarbonyl)-1H-pyrazol-5-yl]methyl}-1H-benzimidazole involves the reaction of 2-methyl-1H-benzimidazole with 3-(1-pyrrolidinylcarbonyl)-1H-pyrazole-5-carbaldehyde in the presence of a base. The reaction yields the desired compound, which can be purified using various chromatographic techniques.

Scientific Research Applications

2-methyl-1-{[3-(1-pyrrolidinylcarbonyl)-1H-pyrazol-5-yl]methyl}-1H-benzimidazole has shown potential in various fields of scientific research. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neuroscience, it has been found to enhance memory and cognitive function. In drug discovery, it has been used as a scaffold for the development of new drugs.